Cas no 7207-71-8 (Androst-4-en-3-one,17-[(1-methoxycyclohexyl)oxy]-, (17b)- (9CI))

• Product Name: Androst-4-en-3-one,17-[(1-methoxycyclohexyl)oxy]-, (17b)- (9CI)
• CAS No: 7207-71-8
• MF: C₂₆H₄₀O₃
• MW: 400.59400844574
• CID: 579002
• PubChem ID: 252293
• Update Time: 2025-04-19

Androst-4-en-3-one,17-[(1-methoxycyclohexyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[(1-methoxycyclohexyl)oxy]-, (17b)- (9CI)
• (8R,9S,10R,13S,14S,17S)-17-((1-methoxycyclohexyl)oxy)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 7207-71-8
• A)-17-[(1-methoxycyclohexyl)oxy]androst-4-en-3-one
• NSC73870
• NSC-73870
• DTXSID20291190
• 72621-53-5
• (17

• Inchi： 1S/C26H40O3/c1-24-15-11-19(27)17-18(24)7-8-20-21-9-10-23(25(21,2)16-12-22(20)24)29-26(28-3)13-5-4-6-14-26/h17,20-23H,4-16H2,1-3H3/t20-,21-,22-,23-,24-,25-/m0/s1
• InChI Key： QVDKTVDGDYZESK-OOPVGHQCSA-N
• SMILES： O(C1(CCCCC1)OC)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 400.29800
• Monoisotopic Mass: 400.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 504.4°Cat760mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.542
• PSA: 35.53000
• LogP: 6.21030